Bis(L-Valine) Ester Ganciclovir TFA Salt
Bis(L-Valine) Ester Ganciclovir TFA Salt
Brand Name:
Vulcanchem
CAS No.:
130914-71-5
VCID:
VC20893028
InChI:
InChI=1S/C19H31N7O6/c1-9(2)12(20)17(28)30-5-11(6-31-18(29)13(21)10(3)4)32-8-26-7-23-14-15(26)24-19(22)25-16(14)27/h7,9-13H,5-6,8,20-21H2,1-4H3,(H3,22,24,25,27)/t12-,13-/m0/s1
SMILES:
CC(C)C(C(=O)OCC(COC(=O)C(C(C)C)N)OCN1C=NC2=C1N=C(NC2=O)N)N
Molecular Formula:
C19H31N7O6
Molecular Weight:
453.5 g/mol
Bis(L-Valine) Ester Ganciclovir TFA Salt
CAS No.: 130914-71-5
Cat. No.: VC20893028
Molecular Formula: C19H31N7O6
Molecular Weight: 453.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130914-71-5 |
|---|---|
| Molecular Formula | C19H31N7O6 |
| Molecular Weight | 453.5 g/mol |
| IUPAC Name | [3-[(2S)-2-amino-3-methylbutanoyl]oxy-2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]propyl] (2S)-2-amino-3-methylbutanoate |
| Standard InChI | InChI=1S/C19H31N7O6/c1-9(2)12(20)17(28)30-5-11(6-31-18(29)13(21)10(3)4)32-8-26-7-23-14-15(26)24-19(22)25-16(14)27/h7,9-13H,5-6,8,20-21H2,1-4H3,(H3,22,24,25,27)/t12-,13-/m0/s1 |
| Standard InChI Key | GXSWPZOKTKSGEB-STQMWFEESA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)OCC(COC(=O)[C@H](C(C)C)N)OCN1C=NC2=C1NC(=NC2=O)N)N |
| SMILES | CC(C)C(C(=O)OCC(COC(=O)C(C(C)C)N)OCN1C=NC2=C1N=C(NC2=O)N)N |
| Canonical SMILES | CC(C)C(C(=O)OCC(COC(=O)C(C(C)C)N)OCN1C=NC2=C1NC(=NC2=O)N)N |
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